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Introduction
Apiezon N grease is a silicone-free and halogen-free hydrocarbon grease specifically

formulated for cryogenic applications.[1][2][3] Its ability to withstand repeated thermal cycling

between cryogenic temperatures and room temperature makes it a crucial material in various

scientific and research settings, including for sample mounting in cryostats, thermal coupling of

superconducting magnets, and sealing vacuum systems.[4][5][6] This document provides

detailed application notes, protocols, and performance data related to the thermal cycling

capabilities of Apiezon N grease.

A key feature of Apiezon N grease is its "craze-free" performance at cryogenic temperatures,

meaning it resists cracking and fracturing under repeated cooling and warming cycles.[2][4]

This property is critical for maintaining consistent thermal contact and vacuum integrity. The

grease is pliable at room temperature, allowing for easy application and removal of

components, and it becomes a solid at cryogenic temperatures, ensuring a stable and secure

connection.[5][7]

Performance Data
While extensive data on the degradation of Apiezon N grease properties over a large number

of thermal cycles is limited in publicly available literature, existing research and manufacturer

specifications provide valuable insights into its performance.
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Thermal Conductance
A study conducted at the NASA Ames Research Center provides quantitative data on the

thermal conductance of Apiezon N grease at liquid helium temperatures.[7][8] The data

demonstrates a significant improvement in thermal conductance when using Apiezon N grease

to augment pressed metallic contacts.[7][8]

Table 1: Thermal Conductance of Pressed Metallic Contacts Augmented with Apiezon N
Grease at 4.2 K[7]
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Contact Material Applied Force (N)
Thermal Conductance
(W/K)

OFHC Copper 22 0.28

111 0.55

222 0.72

445 0.95

670 1.10

6061-T6 Aluminum 22 0.18

111 0.35

222 0.48

445 0.65

670 0.78

Brass 22 0.12

111 0.22

222 0.29

445 0.39

670 0.46

304 Stainless Steel 22 0.025

111 0.045

222 0.060

445 0.080

670 0.095

Note: The data in this table is derived from graphical representations in the cited source and

should be considered approximate.
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Recent preliminary studies have also aimed to measure the thermal conductance of Apiezon N
grease at even lower temperatures (20-200 mK) and have noted the importance of

investigating degradation effects due to thermal cycles.[9]

Vacuum Performance
Apiezon N grease is well-suited for high vacuum applications due to its low vapor pressure.[3]

[6] This is a critical property that is maintained through thermal cycling.

Table 2: Physical Properties of Apiezon N Grease Relevant to Thermal Cycling

Property Value Citation

Recommended Operating

Temperature Range
-273°C to +30°C [1][2][3]

Vapor Pressure at 20°C 6 x 10⁻¹⁰ Torr [3][6]

The "craze-free" nature of the grease at cryogenic temperatures ensures that vacuum seals are

maintained without cracks or leaks, even after repeated cycling.[4]

Experimental Protocols
The following are generalized protocols for applying Apiezon N grease and for evaluating its

thermal cycling performance. These protocols are based on best practices and should be

adapted to specific experimental setups.

Protocol 1: Application of Apiezon N Grease for Thermal
Contact
This protocol describes the steps for applying Apiezon N grease to ensure optimal thermal

contact between a sample and a cold finger or a sensor and a mounting surface.
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Preparation

Application

Mounting

Ensure Surfaces are Clean and Dry

Use a Solvent (e.g., Isopropanol) to Degrease

Allow Solvent to Fully Evaporate

Apply a Small, Thin, Uniform Layer of Grease

Use a Clean Spatula or Applicator

Avoid Entrapping Air Bubbles

Press Surfaces Together Firmly

Ensure Excess Grease is Squeezed Out

Wipe Away Excess Grease with a Solvent-Dampened Swab

Click to download full resolution via product page

Caption: Workflow for applying Apiezon N grease.
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Protocol 2: Evaluating Thermal Cycling Performance of
a Vacuum Seal
This protocol outlines a procedure to test the integrity of a vacuum seal made with Apiezon N
grease after a series of thermal cycles.
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Experimental Setup

Thermal Cycling

Evaluation

Assemble Vacuum Flange with Apiezon N Grease Seal

Attach to a High Vacuum Pumping System

Include a Vacuum Gauge (e.g., Ion Gauge)

Record Initial Base Pressure

Cool the Flange to Cryogenic Temperature (e.g., 77 K)

Hold at Cryogenic Temperature for a Defined Period

Warm Flange Back to Room Temperature

Repeat for a Set Number of Cycles (e.g., 10, 50, 100)

After Cycling, Pump Down to Base Pressure

Record Final Base Pressure

Perform a Leak Test (e.g., with a Helium Leak Detector)

Compare Pre- and Post-Cycling Base Pressure and Leak Rate

Click to download full resolution via product page

Caption: Protocol for vacuum seal thermal cycling test.
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Logical Relationships
The decision to use Apiezon N grease and the considerations for its application can be

represented in a logical flow.
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Need for Thermal Contact or Vacuum Seal in a Cryogenic Environment?

Yes No

Consider other materials

Will the Application Involve Thermal Cycling?

Yes No

Apiezon N is still a good option,
but other cryogenic greases may suffice.

Is a Removable/Non-Permanent Bond Required?

Yes No

Consider cryogenic epoxies or varnishes.

Apiezon N Grease is a Suitable Candidate

Follow Proper Application Protocol:
- Clean Surfaces

- Thin, Uniform Layer
- Avoid Voids

Click to download full resolution via product page

Caption: Decision tree for using Apiezon N grease.
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Summary and Best Practices
Cleanliness is Key: Always ensure that the surfaces to be joined are meticulously clean and

free of any contaminants before applying the grease.

Less is More: Apply a thin, uniform layer of Apiezon N grease. An excessive amount of

grease can actually hinder thermal conductivity and is more prone to trapping contaminants.

Avoid Contamination: Do not return any unused grease to the original container to prevent

contamination.

Solvent Compatibility: Apiezon N grease is soluble in hydrocarbon solvents such as toluene

or xylene, which can be used for cleaning and removal.[5] Always follow appropriate safety

procedures when handling solvents.

Regular Inspection: For long-term experiments involving numerous thermal cycles, it is good

practice to periodically inspect the integrity of the grease joint if the experimental setup

allows.

While Apiezon N grease has a proven track record of reliable performance in applications

involving thermal cycling, for critical applications, it is recommended to perform in-situ testing to

validate its performance under the specific conditions of your experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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